(9R,10S)-9,10-epoxyoctadecanoate

• Molecular Formula: C18H33O3-
• Molecular Weight: 297.5 g/mol
• IUPAC Name: 8-[(2R,3S)-3-octyloxiran-2-yl]octanoate
• InChI: InChI=1S/C18H34O3/c1-2-3-4-5-7-10-13-16-17(21-16)14-11-8-6-9-12-15-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/p-1/t16-,17+/m0/s1
• InChI Key: IMYZYCNQZDBZBQ-DLBZAZTESA-M
• Isomeric SMILES: CCCCCCCC[C@H]1[C@H](O1)CCCCCCCC(=O)[O-]
• Canonical SMILES: CCCCCCCCC1C(O1)CCCCCCCC(=O)[O-]

Description

(9R,10S)-9,10-Epoxyoctadecanoate is a chiral epoxy fatty acid that serves as a valuable intermediate in the study of lipid metabolism and cellular signaling. This compound is an epoxide derivative of stearic acid, featuring a specific (9R,10S) stereoconfiguration at the epoxide ring . As a metabolite in the cytochrome P450 (CYP) epoxygenase pathway, it is a subject of interest for researchers investigating the oxidation of fatty acids and the subsequent biological activities of these oxidized derivatives . In mammalian systems, CYP enzymes such as CYP2C9 can metabolize linoleic acid to form epoxy fatty acids like coronaric acid (the unsaturated analog); the study of saturated epoxy fatty acids like (9R,10S)-9,10-epoxyoctadecanoate helps elucidate the broader activity and substrate specificity of these enzymes . Further research explores the role of such epoxy fatty acids in the formation and function of the epidermal skin barrier. Studies suggest that oxidized derivatives of linoleic acid, including epoxy and hydroxy-epoxy compounds, are implicated in the covalent binding of ceramides to corneocyte proteins, which is essential for a functional waterproof barrier . The compound can be metabolized by soluble epoxide hydrolase (sEH) to form corresponding dihydroxy derivatives (diols), and the balance between epoxides and their diols is critical for understanding their potential physiological and toxicological effects . Our (9R,10S)-9,10-epoxyoctadecanoate is supplied at high purity to ensure consistent and reliable results in your research applications. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Reaction Conditions and Optimization

• Molar Ratios : A molar ratio of 2:1:3 (methyl oleate : formic acid : H₂O₂) ensures optimal epoxide yield while minimizing side reactions such as hydroxylation or over-oxidation.
• Temperature and Time : The reaction is conducted at 38°C for 6 hours, balancing efficiency and energy consumption.
• Workup : Post-reaction, the product is extracted with ethyl acetate and purified via solid-phase extraction (SPE) to remove residual acids and peroxides.

Stereochemical Outcome

The cis-configuration of the starting methyl oleate typically yields a racemic mixture of (9R,10S)- and (9S,10R)-epoxyoctadecanoate due to non-stereoselective electrophilic addition. Enantiomeric resolution requires chiral chromatography or enzymatic methods.

Enzymatic Epoxidation via Peroxygenase Cascades

Recent advances in biocatalysis have enabled stereoselective synthesis of (9R,10S)-9,10-epoxyoctadecanoate using peroxygenases and photodecarboxylases. A multienzymatic cascade reported by Chen et al. (2022) integrates three steps:

• Lipase-Mediated Hydrolysis : Triglycerides or methyl esters are hydrolyzed to free fatty acids (e.g., oleic acid).
• Peroxygenase Epoxidation : Recombinant peroxygenases (e.g., from Chlorella variabilis) catalyze the stereospecific epoxidation of oleic acid using H₂O₂, yielding (9R,10S)-9,10-epoxyoctadecanoic acid.
• Photodecarboxylation : Fatty acid photodecarboxylase (FAP) removes the carboxyl group under blue light, producing the final epoxide.

Advantages

• Stereoselectivity : Peroxygenases exhibit high enantioselectivity, favoring the (9R,10S) configuration.
• Sustainability : Avoids corrosive reagents and operates under mild conditions (pH 7–8, 25–30°C).

Heterogeneous Catalysis with Phosphotungstic Acid

A patent by CN112812001A (2020) describes an alternative method using phosphotungstic acid (PTA) as a catalyst for oleic acid epoxidation. Unlike traditional methods, this approach eliminates formic acid, reducing equipment corrosion and environmental impact.

Protocol

• Catalyst Loading : 5–10 wt% PTA relative to oleic acid.
• Reaction Conditions : 20–80°C for 0.5–24 hours with 30–50% H₂O₂.
• Yield and Selectivity : Yields up to 85% epoxide, though prolonged reaction times favor dihydroxy side products.

Analytical Validation and Characterization

Gas Chromatography–Mass Spectrometry (GC–MS)

Epoxy derivatives are analyzed as methyl esters. Key identifiers include:

• Molecular Ion : m/z 310 for methyl 9,10-epoxyoctadecanoate.
• Diagnostic Fragments : m/z 155, 167 (allylic cleavages).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (CCl₄) : Protons on the epoxy carbons resonate at δ 2.7 ppm (cis) and δ 2.45 ppm (trans).
• ¹³C NMR : Epoxy carbons appear at δ 50–55 ppm, distinct from carbonyl or alkyl signals.

Table 1. Key NMR Shifts for Methyl 9,10-Epoxyoctadecanoate
Proton/Group	Chemical Shift (δ, ppm)
-------------------------------	--------------------------------
Epoxy CH (cis)	2.70–2.95
Epoxy CH (trans)	2.45–2.70
Methyl (CH₃)	0.88–0.93

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing (9R,10S)-9,10-epoxyoctadecanoate in a laboratory setting?

• Methodological Answer : Synthesis typically involves epoxidation of octadecanoate precursors using peracid-mediated oxidation (e.g., mCPBA) under controlled temperature (0–25°C) and inert atmosphere. Purification is achieved via column chromatography (silica gel, hexane/ethyl acetate gradients) or preparative HPLC. Structural validation requires $^1$H/$^13$C NMR and high-resolution mass spectrometry (HRMS) to confirm stereochemistry and purity (>95%) .

Q. How can researchers verify the stereochemical configuration of (9R,10S)-9,10-epoxyoctadecanoate?

• Methodological Answer : Chiral HPLC with a polysaccharide-based column (e.g., Chiralpak AD-H) and polarimetric analysis are standard. Comparative retention times with enantiomeric standards and NOESY NMR experiments can resolve R/S configurations. X-ray crystallography is definitive but requires high-purity crystalline samples .

Q. What are the optimal storage conditions for (9R,10S)-9,10-epoxyoctadecanoate to prevent degradation?

• Methodological Answer : Stock solutions in anhydrous DMSO or ethanol stored at -80°C (6-month stability) or -20°C (1-month stability). Solid compounds should be desiccated under argon at 4°C to avoid hydrolysis or peroxide formation. Regular purity checks via TLC or LC-MS are recommended .

Q. What safety protocols are critical when handling (9R,10S)-9,10-epoxyoctadecanoate?

• Methodological Answer : Use fume hoods, nitrile gloves, and safety goggles. Avoid peroxide-forming solvents (e.g., diethyl ether) during synthesis. Monitor for exothermic reactions during epoxidation. Dispose of waste via certified hazardous waste programs, referencing Safety Data Sheets (SDS) for region-specific regulations .

Advanced Research Questions

Q. How can in vitro models elucidate the metabolic pathways of (9R,10S)-9,10-epoxyoctadecanoate in mammalian systems?

• Methodological Answer : Use liver microsomal assays (e.g., human CYP450 isoforms) with LC-MS/MS to identify epoxide hydrolase-mediated hydrolysis products. Isotope-labeled analogs (e.g., $^{13}$C-epoxide) enable tracking metabolic fate. Kinetic parameters ($K_m$, $V_{max}$) should be calculated using Michaelis-Menten models .

Q. What strategies resolve contradictions in reported bioactivity data for (9R,10S)-9,10-epoxyoctadecanoate across studies?

• Methodological Answer : Conduct meta-analyses with standardized assay conditions (e.g., cell lines, incubation times). Validate conflicting results via orthogonal methods:

• Compare anti-inflammatory activity using both COX-2 inhibition assays and cytokine profiling (ELISA).
• Replicate studies under controlled oxygen levels to assess oxidation-sensitive bioactivity .

Q. How can researchers assess the environmental impact of (9R,10S)-9,10-epoxyoctadecanoate in aquatic ecosystems?

• Methodological Answer : Perform OECD 301F biodegradation tests with GC-MS quantification of residual epoxide. Use microcosm models to study bioaccumulation in algae (e.g., Chlorella vulgaris) and Daphnia. Ecotoxicity endpoints (LC50, EC50) should align with REACH guidelines .

Q. What experimental designs are optimal for studying the epoxide’s role in lipid signaling pathways?

• Methodological Answer :

• Knockout Models : CRISPR-Cas9-edited cells lacking soluble epoxide hydrolase (sEH) to isolate endogenous epoxide effects.
• Spatiotemporal Tracking : Click chemistry probes (e.g., alkyne-tagged analogs) for live-cell imaging via fluorescence microscopy.
• Multi-Omics Integration : Pair lipidomics (LC-MS) with transcriptomics (RNA-seq) to map signaling cascades .

Data Analysis and Validation

• Statistical Rigor : Use ANOVA with post-hoc Tukey tests for multi-group comparisons (e.g., bioactivity across enantiomers). Report effect sizes (Cohen’s d) and confidence intervals (95% CI) .
• Reproducibility : Pre-register protocols on platforms like Open Science Framework. Share raw datasets and code for computational analyses (e.g., Gaussian-based DFT studies of epoxide reactivity) .